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Compound of Interest

3-Bromo-1H-pyrazolo[3,4-
Compound Name:
dlpyrimidine

Cat. No.: B571767

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-1H-pyrazolo[3,4-d]pyrimidine, a heterocyclic compound of significant interest in
medicinal chemistry and drug discovery. Due to its structural similarity to purines, this
pyrazolopyrimidine derivative serves as a key pharmacophore, particularly in the development
of kinase inhibitors.

Core Physical Properties

Quantitative data for some physical properties of 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine are
not readily available in published literature. The following table summarizes the known
information.
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Property Value Source

Molecular Formula CsH3BrNa [1112]

Molecular Weight 199.01 g/mol [1][2]

CAS Number 1251033-27-8 [1]

Appearance Solid (inferred from safety 2]
data)

Purity >97% (commercially available)

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3-Bromo-
1H-pyrazolo[3,4-d]pyrimidine are not explicitly detailed in the surveyed literature. However, a
general workflow for the synthesis and characterization of related pyrazolo[3,4-d]pyrimidine
derivatives can be described.

General Synthetic and Characterization Workflow

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives often involves multi-step reactions
starting from a pyrazole precursor. Characterization typically relies on standard analytical
techniques to confirm the structure and purity of the final compound.
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General Workflow for Synthesis and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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